Cas no 2168923-26-8 (2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-ol)

• Product Name: 2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-ol
• CAS No: 2168923-26-8
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 6360804
• PubChem ID: 165520940
• Update Time: 2025-05-22

2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-ol
• 2168923-26-8
• 2-methyl-1-{4-methyl-5-[(methylamino)methyl]-1,3-thiazol-2-yl}propan-1-ol
• EN300-1269476

• Inchi： 1S/C10H18N2OS/c1-6(2)9(13)10-12-7(3)8(14-10)5-11-4/h6,9,11,13H,5H2,1-4H3
• InChI Key： IAGSQVKLSJBIKG-UHFFFAOYSA-N
• SMILES： S1C(CNC)=C(C)N=C1C(C(C)C)O

Computed Properties

• Exact Mass: 214.11398438g/mol
• Monoisotopic Mass: 214.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.4Ų

Additional information on 2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-ol

Compound CAS No: 2168923-26-8 - 2-Methyl-1-{4-Methyl-5-(Methylamino)methyl-1,3-Thiazol-2-Yl}Propan-1-Ol

The compound with CAS number 2168923-26-8, known as 2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The thiazole ring in this molecule is substituted with various groups, including a methylamino group and a methyl group, which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The methylamino group present in this compound is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Additionally, the propanol moiety at the 1-position of the molecule provides hydroxyl functionality, which can be further modified to enhance its therapeutic potential.

The synthesis of 2-methyl-1-{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}propan-1-o involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these processes to achieve high yields and purity levels, making this compound accessible for large-scale production and subsequent applications.

In terms of applications, this compound has shown promise in the development of bioactive molecules. For instance, its ability to act as a precursor for more complex structures has been exploited in the synthesis of novel drug candidates. Furthermore, its structural versatility allows for modifications that can target specific biological pathways, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity profiles of this compound with greater accuracy. Molecular docking studies have revealed potential interactions with key enzymes and receptors involved in inflammatory and neoplastic processes. These findings underscore the potential of this compound as a lead molecule for drug development.

The thiazole ring system in this compound also exhibits interesting electronic properties that make it suitable for applications in materials science. For example, derivatives of this compound have been explored as components in organic electronics due to their ability to modulate electronic conductivity.

In conclusion, CAS No: 2168923-26- represents a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both therapeutic and non therapeutic contexts.